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Compound of Interest

Compound Name: Apinac

Cat. No.: B1163289 Get Quote

Technical Support Center: Apinac (AKB57)
This guide provides best practices, troubleshooting, and frequently asked questions for the

handling and storage of Apinac, an analytical reference standard categorized as a synthetic

cannabinoid. This product is intended for research and forensic applications only and is not for

human or veterinary use.[1]

Frequently Asked Questions (FAQs)
Q1: What is Apinac?

A1: Apinac, also known as AKB57, is an analytical reference standard classified as a synthetic

cannabinoid.[1] Its formal name is 1-pentyl-1H-indazole-3-carboxylic acid,

tricyclo[3.3.1.13,7]dec-1-yl ester. It is primarily used in research and forensic laboratories for

identification and quantification purposes.[1]

Q2: What are the recommended storage conditions for Apinac?

A2: Apinac is supplied as a solid and should be stored at -20°C. Under these conditions, it has

a stability of at least four years.[1]

Q3: How should I prepare a stock solution of Apinac?

A3: To prepare a stock solution, dissolve the solid Apinac in an appropriate organic solvent.

Based on available data, chloroform and acetonitrile can be used.[1] Ensure the vial is tightly
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sealed to prevent solvent evaporation and contamination. For quantitative analysis, use

volumetric flasks and precision balances.

Q4: Is Apinac considered a hazardous substance?

A4: According to the available Safety Data Sheet (SDS), Apinac is not classified as a

hazardous substance under the Globally Harmonized System (GHS).[2] However, it should be

handled with standard laboratory precautions. This includes using personal protective

equipment (PPE) such as gloves, lab coats, and safety glasses. All handling of the solid form

should be done in a well-ventilated area or a chemical fume hood to avoid inhalation.

Q5: What should I do in case of an accidental spill?

A5: In case of a spill, avoid dust formation. Sweep up the solid material and place it into a

suitable, labeled container for disposal.[3] Ensure you are wearing appropriate PPE during

cleanup. Ventilate the area and wash the spill site after material pickup is complete.
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Issue Possible Cause Recommended Solution

Difficulty Dissolving Apinac
The chosen solvent has low

solubility for Apinac.

Consult the solubility data

table below. Chloroform is a

better solvent than acetonitrile.

[1] Consider gentle warming or

vortexing to aid dissolution.

The concentration is too high

for the selected solvent.

Try preparing a more dilute

solution. Increase the volume

of the solvent.

Solution Appears Cloudy or

Precipitated

The solution has been stored

at a low temperature (e.g.,

refrigerated) causing the

compound to fall out of

solution.

Allow the solution to warm to

room temperature. If

precipitation persists, gently

warm and vortex the solution

to redissolve the compound.

The solvent has partially

evaporated, increasing the

concentration beyond the

solubility limit.

Ensure vials are properly

sealed with high-quality caps

(e.g., with PTFE liners). If

evaporation is suspected, the

solution should not be used for

quantitative purposes.

Inconsistent Experimental

Results

Degradation of Apinac due to

improper storage.

Always store the solid

compound at -20°C.[1] While

stable for years, avoid

repeated freeze-thaw cycles of

solutions. Prepare fresh

solutions for sensitive

experiments.

Inaccurate initial weighing of

the solid.

Use a calibrated analytical

balance and ensure it is free

from static electricity. Weigh a

sufficient quantity to minimize

relative error.
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Data & Protocols
Chemical & Physical Properties

Property Value

Formal Name
1-pentyl-1H-indazole-3-carboxylic acid,

tricyclo[3.3.1.13,7]dec-1-yl ester

Synonym AKB57

CAS Number 2219331-93-6[1]

Molecular Formula C₂₃H₃₀N₂O₂[1]

Formula Weight 366.5 g/mol [1]

Purity ≥98%[1]

Formulation A solid[1]

Stability ≥ 4 years (when stored at -20°C)[1]

Solubility Data
Solvent Solubility Range Classification

Acetonitrile 0.1 - 1 mg/ml Slightly soluble[1]

Chloroform 1 - 10 mg/ml Sparingly soluble[1]

Note: For other solvents like DMSO or Ethanol, solubility data for the related compound 5-

fluoro APINAC suggests a solubility of around 1 mg/ml, which may provide a starting point for

estimation.[4]

Experimental Protocol: Stock Solution Preparation (1
mg/mL Example)

Preparation: Bring the Apinac vial to room temperature before opening to prevent

condensation.

Weighing: Accurately weigh 1 mg of solid Apinac using a calibrated analytical balance.
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Dissolution: Transfer the weighed solid to a 1 mL volumetric flask. Add approximately 0.7 mL

of chloroform.

Mixing: Cap the flask and vortex until the solid is completely dissolved.

Final Volume: Add chloroform to the flask until the bottom of the meniscus reaches the 1 mL

calibration mark.

Storage: Transfer the solution to a tightly sealed amber glass vial and store at -20°C when

not in use.
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Apinac Storage Workflow

Receive Solid Apinac

Store at -20°C
in original packaging

Immediate Action

Prepare for Use
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Store Stock Solution
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After Dissolution
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Caption: Recommended workflow for storing solid Apinac and its stock solutions.
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Apinac solution
is cloudy or has precipitate

Was the solution
stored at < 20°C?

Warm solution to room temp.
Vortex or sonicate gently.

Yes

Is the vial cap
securely sealed?

No

Solution is clear
Solvent may have evaporated.

Solution is not quantitative.
Prepare fresh solution.

No

Concentration may exceed
solubility limit. Dilute or
use a different solvent.

Yes

Click to download full resolution via product page

Caption: Troubleshooting flowchart for cloudy or precipitated Apinac solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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